Cas no 69689-86-7 ((Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester)

(Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester structure
69689-86-7 structure
Product Name:(Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester
CAS No:69689-86-7
MF:C45H37N3O3S
MW:699.858589887619
CID:1061944
PubChem ID:14807371
Update Time:2025-10-28

(Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-[2-(Tritylamino)thiazol-4-yl]-2-(trityloxyimino)acetic Acid Ethyl Ester
    • ethyl 2-(2-tritylaminothiazol-4-yl)-(Z)-2-(tritylhydroxyimino)acetate
    • 64485-83-2
    • SCHEMBL3087169
    • Ethyl (Z)-2-(2-(tritylamino)thiazol-4-yl)-2-((trityloxy)imino)acetate
    • ethyl (2Z)-2-[2-(tritylamino)-1,3-thiazol-4-yl]-2-trityloxyiminoacetate
    • SCHEMBL2455165
    • 69689-86-7
    • (Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester
    • Inchi: 1S/C45H37N3O3S/c1-2-50-42(49)41(48-51-45(37-27-15-6-16-28-37,38-29-17-7-18-30-38)39-31-19-8-20-32-39)40-33-52-43(46-40)47-44(34-21-9-3-10-22-34,35-23-11-4-12-24-35)36-25-13-5-14-26-36/h3-33H,2H2,1H3,(H,46,47)/b48-41-
    • InChI Key: FKRLRAWKHDWOEM-BCUHICPISA-N
    • SMILES: S1C=C(/C(/C(=O)OCC)=N/OC(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=C1NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 699.25556322g/mol
  • Monoisotopic Mass: 699.25556322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 14
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.6
  • Topological Polar Surface Area: 101Ų

(Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T889465-100mg
(Z)-2-[2-(Tritylamino)thiazol-4-yl]-2-(trityloxyimino)acetic Acid Ethyl Ester
69689-86-7
100mg
$201.00 2023-05-17
TRC
T889465-500mg
(Z)-2-[2-(Tritylamino)thiazol-4-yl]-2-(trityloxyimino)acetic Acid Ethyl Ester
69689-86-7
500mg
$798.00 2023-05-17
TRC
T889465-1g
(Z)-2-[2-(Tritylamino)thiazol-4-yl]-2-(trityloxyimino)acetic Acid Ethyl Ester
69689-86-7
1g
$ 1075.00 2022-06-02
TRC
T889465-1000mg
(Z)-2-[2-(Tritylamino)thiazol-4-yl]-2-(trityloxyimino)acetic Acid Ethyl Ester
69689-86-7
1g
$1298.00 2023-05-17

Additional information on (Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester

Introduction to (Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester (CAS No. 69689-86-7)

(Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester, with the CAS number 69689-86-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trityl group, a thiazole ring, and an ethyl ester moiety, which collectively contribute to its potential biological activities and applications.

The trityl group, a triphenylmethyl derivative, is known for its stability and ability to protect functional groups during synthetic processes. In the context of (Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester, this group plays a crucial role in enhancing the compound's solubility and stability, making it suitable for various chemical reactions and biological assays. The thiazole ring, on the other hand, is a heterocyclic compound with a five-membered ring containing sulfur and nitrogen atoms. Thiazoles are widely recognized for their pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

The ethyl ester moiety in (Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester adds another layer of complexity to the molecule. Esters are known for their ability to modulate the lipophilicity and bioavailability of compounds, which can significantly influence their pharmacokinetic properties. This feature makes (Z)-2-2-(Tritylamino)thiazol-4-yl-2-(trityloxyimino)acetic Acid Ethyl Ester an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the potential applications of (Z)-2-2-(< strong >Tritylamino strong >) < strong >thiazol strong >-4-yl-2-(< strong >trityloxyimino strong >)acetic Acid < strong >Ethyl Ester strong > in various therapeutic areas. One notable area of interest is its use as an intermediate in the synthesis of novel antibiotics. The unique combination of the trityl group and thiazole ring provides a robust scaffold that can be further modified to enhance antibacterial activity against multidrug-resistant pathogens.

Beyond its potential as an antibiotic intermediate, (Z)-2-2-(< strong >Tritylamino strong >) < strong >thiazol strong >-4-yl-2-(< strong >trityloxyimino strong >)acetic Acid < strong >Ethyl Ester strong > has also shown promise in cancer research. Studies have demonstrated that compounds with similar structural features exhibit significant anticancer activity by targeting specific cellular pathways involved in tumor growth and metastasis. For instance, thiazole-containing compounds have been shown to inhibit the activity of kinases, which are key enzymes involved in cell proliferation and survival.

In addition to its therapeutic potential, (Z)-2-2-(< strong >Tritylamino strong >) < strong >thiazol strong >-4-yl-2-(< strong >trityloxyimino strong >)acetic Acid < strong >Ethyl Ester strong > has been explored for its use in diagnostic imaging agents. The presence of the trityl group can be leveraged to enhance the contrast and resolution of imaging techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET). This application is particularly relevant in the early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

The synthesis of (Z)-2-2-(< strong >Tritylamino strong >) < strong >thiazol strong >-4-yl-2-(< strong >trityloxyimino strong >)acetic Acid < strong >Ethyl Ester strong > involves a series of well-defined chemical reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the final product and confirming its structure.

To further advance the understanding and application of (Z)-2-2-(< strong >Tritylamino strong >) < strong >thiazol strong >-4-yl-2-(< strong >trityloxyimino strong >)acetic Acid < strong >Ethyl Ester strong>, ongoing research efforts are focused on optimizing its physicochemical properties and evaluating its biological effects in more complex biological systems. This includes in vitro studies using cell lines and in vivo studies using animal models to assess its safety and efficacy.

In conclusion, (Z)-2-2-(< strong >Tritylamino strong >) < strong >thiazol strong >-4-yl-2-(< strong >trityloxyimino strong >)acetic Acid < strongly>E th y l E s t e r p >

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent